Cas no 890100-78-4 ( )

  structure
  structure
Product Name: 
CAS No:890100-78-4
MF:C11H11ClN2O
MW:222.67084145546
MDL:MFCD02260497
CID:877822
PubChem ID:24723361
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 6-(2-CHLORO-3-PYRIDYL)-6-OXOHEXANENITRILE
    • 6-(2-chloropyridin-3-yl)-6-oxohexanenitrile
    • 6-(2-CHLORO-PYRIDIN-3-YL)-6-OXOHEXANENITRILE
    • DTXSID50641806
    • 890100-78-4
    • MFCD02260497
    • AKOS016018784
    •  
    • MDL： MFCD02260497
    • Inchi： 1S/C11H11ClN2O/c12-11-9(5-4-8-14-11)10(15)6-2-1-3-7-13/h4-5,8H,1-3,6H2
    • InChI Key： MNMRWNSHGDHXCB-UHFFFAOYSA-N
    • SMILES： ClC1C(=CC=CN=1)C(CCCCC#N)=O

Computed Properties

  • Exact Mass: 222.05600
  • Monoisotopic Mass: 222.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 53.8Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 402.8°C at 760 mmHg
  • Flash Point: 197.4°C
  • Refractive Index: 1.534
  • PSA: 53.75000
  • LogP: 3.00168

  Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 $517.00 2023-09-08
Matrix Scientific
103542-2g
6-(2-Chloro-3-pyridyl)-6-oxohexanenitrile
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 $739.00 2023-09-08
Matrix Scientific
103542-5g
6-(2-Chloro-3-pyridyl)-6-oxohexanenitrile
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abcr
AB362411-1 g
6-(2-Chloro-3-pyridyl)-6-oxohexanenitrile, 97%; .
 890100-78-4 97%
1 g
 €954.60 2023-07-19
abcr
AB362411-2 g
6-(2-Chloro-3-pyridyl)-6-oxohexanenitrile, 97%; .
 890100-78-4 97%
2 g
 €1,400.00 2023-07-19
abcr
AB362411-1g
6-(2-Chloro-3-pyridyl)-6-oxohexanenitrile, 97%; .
 890100-78-4 97%
1g
 €953.10 2025-04-15
abcr
AB362411-2g
6-(2-Chloro-3-pyridyl)-6-oxohexanenitrile, 97%; .
 890100-78-4 97%
2g
 €1398.60 2025-04-15

  Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:890100-78-4) 
Order Number:A1186871
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:02
Price ($):465.0
Email:sales@amadischem.com

  Related Literature

890100-78-4 ( ) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:890100-78-4) 
A1186871
Purity:99%
Quantity:1g
Price ($):465.0
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